Cas no 23399-77-1 (5-Chloro-2-iodobenzotrifluoride)

• Product Name: 5-Chloro-2-iodobenzotrifluoride
• CAS No: 23399-77-1
• MF: C₇H₃ClF₃I
• MW: 306.451403856277
• MDL: MFCD00042579
• CID: 254348
• PubChem ID: 2724524
• Update Time: 2025-04-19

5-Chloro-2-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-1-iodo-2-(trifluoromethyl)-
• 5-Chloro-2-Iodobenzotrifluoride
• 4-chloro-1-iodo-2-(trifluoromethyl)benzene
• 2-trifluoromethyl-4-chloro iodobenzene
• 4-chloro-1-iodo-2-trifluoromethylbenzene
• 4-chloro-2-(trifluoromethyl)-1-iodobenzene
• 4-chloro-2-trifluoromethyl phenyl iodide
• 4-chloro-2-trifluoromethyliodobenzene
• SY026858
• YAA39977
• CS-0106395
• 1,3-diamino-pyrazole-4-carbonitrile
• 1-Chloro-4-iodo-3-(trifluoromethyl-)benzene
• D94617
• AMY40550
• SCHEMBL951322
• BP-20245
• AS-66533
• 23399-77-1
• DTXSID00369149
• AKOS009159103
• 4-chloro-1-iodo-2-(trifluoromethyl)-benzene
• 2-iodo-5-chlorobenzo trifluoride
• EN300-7793343
• MFCD00042579
• Benzene, 4-chloro-1-iodo-2-(trifluoromethyl)-
• FT-0620257
• 4-chloro-1-iodo-2-trifluromethylbenzene
• 5-Chloro-2-iodobenzotrifluoride

• MDL： MFCD00042579
• Inchi： 1S/C7H3ClF3I/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H
• InChI Key： DRMQJFVDZWIKTE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 305.89200
• Monoisotopic Mass: 305.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Transparent slightly brown to brown liquid after melting point
• Density: 1.97
• Melting Point: 29-31 °C
• Boiling Point: 219.6 °C at 760 mmHg
• Flash Point: >110℃
• Refractive Index: 1.5495-1.5515
• PSA: 0.00000
• LogP: 3.96340

5-Chloro-2-iodobenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S45-S36/37/39-S26
• HazardClass：IRRITANT
• Risk Phrases：R34